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Compound of Interest

Compound Name: Iron, dimethyl-

Cat. No.: B15423763

Dimethyliron: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a concise technical summary of dimethyliron, including its chemical
identity and computed properties. While comprehensive experimental data and specific
biological applications are not widely documented in publicly available literature, this guide
presents the foundational information available for this organometallic compound.

Chemical Identity and Properties

Dimethyliron is an organoiron compound with the molecular formula C2H6Fe.[1] Its
fundamental properties, based on computational data, are summarized below.
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Property Value Source
CAS Number 108890-32-0 PubChem[1]
Molecular Formula C2H6Fe PubChem[1]
Molecular Weight 85.91 g/mol PubChem[1]
IUPAC Name carbanide;iron(2+) PubChem[1]
INChl=1S/2CH3.Fe/h21H3;/q2-
InChl PubChem[1]
1;+2
SDDQYJUEVKDWCP-
InChiKey PubChem[1]

UHFFFAOYSA-N

SMILES [CH3-].[CH3-].[Fe+2] PubChem[1]

Experimental Data and Protocols

A thorough review of scientific literature did not yield specific, detailed experimental protocols
for the synthesis or handling of dimethyliron. The compound is not as widely characterized as
other organoiron complexes, such as ferrocene or iron tris(dimethyldithiocarbamate).[2][3]

Biological Activity and Signaling Pathways

Currently, there is a lack of information in the scientific literature regarding the specific signaling
pathways modulated by dimethyliron or its direct applications in drug development. The
broader field of organometallic chemistry, however, is an active area of research in medicine,
with various metal-containing compounds being investigated for therapeutic properties.[3][4][5]
These compounds can interact with biological systems in numerous ways, including acting as
catalysts, enzyme inhibitors, or therapeutic agents.[3][5] For instance, some iron-containing
compounds are explored for their roles in Fenton-like reactions to generate reactive oxygen
species (ROS) for anticancer applications, which in turn can influence cellular signaling
pathways related to oxidative stress and apoptosis.[6][7][8]

Conceptual Workflow: Application of Organoiron
Compounds in Catalysis
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While no specific experimental workflows for dimethyliron were found, the following diagram
illustrates a general workflow for utilizing an organoiron compound as a catalyst in a
hypothetical chemical reaction, a common application for such molecules.

Conceptual Workflow: Organoiron-Catalyzed Reaction

Analysis & Purification

re | | Sampling Reaction Monitoring Reaction Complete Aqueous Workup

Column
(TLC, GC-MS) & Extraction Chromatography Isolated Product (C)

Click to download full resolution via product page

Caption: Conceptual workflow for a generic organoiron-catalyzed chemical synthesis.

Conclusion

Dimethyliron is a chemically defined organometallic compound with a known CAS number and
molecular formula. However, there is a significant gap in the publicly accessible scientific
literature regarding its experimental protocols, specific biological activities, and roles in
signaling pathways or drug development. Future research may uncover the potential
applications of this and other simple organoiron compounds. Researchers interested in this
molecule may need to rely on theoretical modeling and de novo experimental design to explore
its properties and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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